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Compound of Interest

Compound Name: 2,5-Dimethylphenylacetyl chloride

Cat. No.: B1291447 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the boiling point and density of 2,5-
Dimethylphenylacetyl chloride (CAS No. 55312-97-5), an important intermediate in organic

synthesis. The document outlines key physical constants, detailed experimental protocols for

their determination, and a schematic for its synthesis.

Quantitative Data Summary
The physicochemical properties of 2,5-Dimethylphenylacetyl chloride are summarized in the

table below. It is important to note the variability in reported values across different sources,

which may be attributed to different experimental conditions or sample purity.
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Property Value Source(s)

Boiling Point 235-237 °C [1]

323.57 °C [2]

240-245 °C [3]

Density Approx. 1.06 g/mL [1]

Specific Gravity 1.102 at 25 °C [3]

Molecular Formula C₁₀H₁₁ClO [1][2][4]

Molecular Weight 182.65 g/mol [4]

Melting Point -7 °C [1]

Appearance Colorless or light yellow liquid [1]

Pale yellow clear liquid [3]

Experimental Protocols
Accurate determination of boiling point and density is critical for the characterization and

application of 2,5-Dimethylphenylacetyl chloride. Standard methodologies are detailed

below.

Boiling Point Determination (Thiele Tube Method)
This micro-boiling point method is suitable when only a small sample volume is available.

Apparatus:

Thiele tube

Thermometer (calibrated)

Small test tube (fusion tube)

Capillary tube (sealed at one end)
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Heat source (Bunsen burner or oil bath)

Mineral oil or other suitable heating fluid

Procedure:

Sample Preparation: Add a few milliliters of 2,5-Dimethylphenylacetyl chloride into the

small test tube.

Capillary Insertion: Place the capillary tube into the test tube with the open end submerged in

the liquid.

Apparatus Assembly: Attach the test tube to the thermometer. The bulb of the thermometer

should be level with the sample.

Heating: Insert the assembly into the Thiele tube containing mineral oil. The side arm of the

Thiele tube should be heated gently and evenly.

Observation: As the temperature rises, a stream of bubbles will emerge from the capillary

tube. Continue gentle heating until a rapid and continuous stream of bubbles is observed.

Measurement: Stop heating and allow the apparatus to cool slowly. The boiling point is the

temperature at which the stream of bubbles ceases and the liquid just begins to be drawn

into the capillary tube.[4]

Density Determination (Pycnometer Method)
The pycnometer method provides a precise measurement of liquid density.

Apparatus:

Pycnometer (a glass flask with a specific, known volume)

Analytical balance (accurate to ±0.001 g)

Thermometer

Water bath (for temperature control)
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Procedure:

Mass of Empty Pycnometer: Thoroughly clean and dry the pycnometer and weigh it on the

analytical balance. Record this mass.

Sample Filling: Fill the pycnometer with 2,5-Dimethylphenylacetyl chloride, ensuring no air

bubbles are trapped. Place the stopper and wipe away any excess liquid.

Temperature Equilibration: Place the filled pycnometer in a water bath set to a specific

temperature (e.g., 25 °C) until the sample reaches thermal equilibrium.

Mass of Filled Pycnometer: Remove the pycnometer from the bath, dry the exterior, and

weigh it. Record this mass.

Calculation: The density is calculated using the following formula:

Density (ρ) = (Mass of filled pycnometer - Mass of empty pycnometer) / Volume of

pycnometer

The exact volume of the pycnometer can be determined by performing the same

procedure with a reference liquid of known density, such as deionized water.

Synthesis Pathway
2,5-Dimethylphenylacetyl chloride is commonly synthesized via the acylation of 2,5-

dimethylphenylacetic acid. The reaction typically employs thionyl chloride (SOCl₂) as the

chlorinating agent.[1]
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Reactants

Products

2,5-Dimethylphenylacetic Acid

2,5-Dimethylphenylacetyl Chloride

Acyl Chlorination

Thionyl Chloride (SOCl₂)

Sulfur Dioxide (SO₂) Hydrogen Chloride (HCl)

Click to download full resolution via product page

Caption: Synthesis of 2,5-Dimethylphenylacetyl Chloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Guide: Physicochemical Properties of 2,5-
Dimethylphenylacetyl Chloride]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1291447#2-5-dimethylphenylacetyl-chloride-boiling-
point-and-density]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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